Cas no 2580248-90-2 (tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate)

• Product Name: tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate
• CAS No: 2580248-90-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5662296
• PubChem ID: 165891869
• Update Time: 2025-05-20

tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine-3-carboxylate
• 2580248-90-2
• EN300-27726116
• tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate

• Inchi： 1S/C11H16N2O3/c1-11(2,3)15-10(14)9-7-4-5-12-6-8(7)16-13-9/h12H,4-6H2,1-3H3
• InChI Key： OHYKRDCGXDUSPQ-UHFFFAOYSA-N
• SMILES： O(C(C1C2=C(CNCC2)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate

Introduction to Tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate (CAS No. 2580248-90-2)

Tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate, identified by the chemical compound code CAS No. 2580248-90-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolopyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 3-position of the oxazolopyridine core enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 1,2oxazolo5,4-cpyridine scaffold is particularly intriguing due to its ability to interact with biological targets in multiple ways. This structural framework has been explored in the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. Recent studies have highlighted the potential of oxazolopyridines as scaffolds for kinase inhibitors, particularly those involved in cancer therapy. The tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate derivative has shown promise in preclinical studies as a lead compound for further optimization.

In the realm of drug discovery, the synthesis of Tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The tert-butyl ester group at the 3-position not only serves as a protecting group but also influences the overall solubility and pharmacokinetic properties of the compound. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent derivatization can proceed efficiently.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The oxazolopyridine core can be modified at various positions to alter its biological profile. For instance, substitutions at the 4-position can enhance binding affinity to specific protein targets, while modifications at the 5-position can influence metabolic stability. The tert-butyl group provides a handle for further functionalization via cross-coupling reactions or hydrolysis steps, allowing chemists to tailor the molecule for specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate with biological targets with remarkable accuracy. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation. Moreover, machine learning models have been trained on large datasets of known drug-like molecules to predict pharmacokinetic properties and potential side effects. This integration of computational tools with traditional wet chemistry has significantly streamlined the drug discovery process.

The therapeutic potential of Tert-butyl 4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylate has been explored in several preclinical models. Initial studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression. The compound’s ability to modulate signaling pathways such as MAPK and PI3K has been particularly noteworthy. Additionally， it has shown anti-inflammatory properties by inhibiting COX and LOX enzymes responsible for prostaglandin synthesis. These findings suggest that further development could lead to novel treatments for various chronic diseases.

The synthesis and characterization of Tert-butyl 4H，5 H，6 H，7 H -1，2 oxazo lo 5，4 -cpy rid ine -3 -car box ylate (CAS No.2580248-90-2) have been refined through continuous optimization efforts。 Modern analytical techniques such as NMR spectroscopy、mass spectrometry、and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences。 These data are crucial for understanding how the compound interacts with biological targets at both the molecular and cellular levels。

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like oxazolopyridines due to their broad spectrum of biological activities。 The development of new synthetic routes has enabled researchers to access previously inaccessible derivatives， expanding the chemical space available for drug discovery。 Among these， Tert-butyl 4 H，5 H，6 H，7 H -1，2 oxazo lo 5，4 -cpy rid ine -3 -car box ylate stands out as a versatile scaffold that can be modified to target different diseases。

In conclusion， Tert-butyl 4 H，5 H，6 H，7 H -1，2 oxazo lo 5，4 -cpy rid ine -3 -car box ylate (CAS No。2580248-90-2) represents a significant advancement in medicinal chemistry。 Its unique structural features and promising biological activities make it an attractive candidate for further development。 As research continues to uncover new applications for this compound， it is likely that it will play an important role in future drug design and discovery efforts。